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Compound of Interest

N-Tosyl-4-chloro-3-iodo-7-
Compound Name: _
azaindole

Cat. No.: B1395718

N-Tosyl-4-chloro-3-iodo-7-azaindole is a highly functionalized heterocyclic compound of
significant interest to the medicinal chemistry and drug development community. The 7-
azaindole scaffold is a privileged structure, forming the core of numerous kinase inhibitors and
other therapeutic agents.[1][2] This specific derivative is engineered for synthetic utility; the
tosyl group serves as a robust protecting group for the indole nitrogen, while the chloro and
iodo substituents at the 4- and 3-positions, respectively, provide orthogonal handles for
sequential cross-coupling reactions.[3][4] This allows for the controlled and precise elaboration
of complex molecular architectures, making it a valuable starting material in the synthesis of
novel drug candidates.[5][6]

However, its structural complexity, featuring multiple halogen atoms and a sulfonyl group,
necessitates a thorough understanding of its chemical properties to ensure safe handling and
preserve its integrity.[7] This guide provides a comprehensive overview of the safety protocols,
handling procedures, and chemical reactivity of N-Tosyl-4-chloro-3-iodo-7-azaindole,
designed for researchers and scientists who work with this and structurally related compounds.

Compound Profile and Physicochemical Properties

A clear understanding of a compound's physical properties is the foundation of safe and
effective laboratory practice. The key identifiers and properties for N-Tosyl-4-chloro-3-iodo-7-
azaindole are summarized below.
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Property Value Source

4-chloro-3-iodo-1-(4-

IUPAC Name methylphenyl)sulfonylpyrrolo[2,  [8]
3-b]pyridine

CAS Number 869335-20-6 [8]

Molecular Formula C14H10CIIN202S [8]

Molecular Weight 432.67 g/mol [8]

Appearance Solid (form may vary) N/A

Hazard Identification and Classification

N-Tosyl-4-chloro-3-iodo-7-azaindole is classified as an irritant. The primary hazards identified
under the Globally Harmonized System (GHS) are related to skin and eye contact. Adherence
to safety protocols is mandatory to mitigate these risks.

L Precautionary
GHS Classification Hazard Statement Source
Statement Codes

P261, P272, P280,
i L H317: May cause an
Skin Sensitization P302+P352,

allergic skin reaction.
P333+P313, P501

P264, P280,
o H319: Causes serious
Eye Irritation P305+P351+P338,

eye irritation.
P337+P313

Toxicological Context: While specific toxicological data for this molecule is not readily available,
the broader class of polyhalogenated aromatic compounds warrants a high degree of caution.
[7] Halogenated compounds can exhibit persistence in the environment and may have complex
toxicological profiles. Therefore, all handling procedures should be designed to minimize
exposure to the lowest reasonably achievable level.

Safe Handling, Engineering Controls, and Storage
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The causality behind these handling protocols is rooted in preventing skin/eye contact and
avoiding the generation of aerosolized dust.

Engineering Controls:

e Fume Hood: All weighing and transfer operations involving the solid compound must be
conducted inside a certified chemical fume hood to prevent inhalation of fine particulates.

e Ventilation: The laboratory should be well-ventilated to ensure any fugitive emissions are
diluted and removed.

Handling Protocols:

o Access Control: Designate a specific area within the fume hood for handling this compound
to prevent cross-contamination.

e Weighing: Use a dedicated spatula and weighing paper. Tare the balance with the weighing
paper before adding the compound. Handle the solid gently to avoid creating dust.

o Transfer: When transferring the solid to a reaction vessel, do so carefully and slowly. If
dissolving for a reaction, add the solvent to the vessel first (if protocol allows) and then add
the solid to the solvent to reduce dust.

o Cleaning: After handling, decontaminate the spatula, work surface, and any other equipment
with an appropriate solvent (e.g., ethanol or acetone) followed by soap and water. Dispose of
the cleaning materials as hazardous waste.

Storage and Stability:

o Container: Store in a tightly sealed, clearly labeled container. Given the presence of an iodo-
substituent, which can impart light sensitivity to organic molecules, storage in an amber
glass vial is strongly recommended to prevent potential photodegradation.

o Conditions: Store in a cool, dry, and dark place away from incompatible materials such as
strong oxidizing agents.
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 Inert Atmosphere: While not explicitly required by available datasheets, for long-term
storage, flushing the container with an inert gas like argon or nitrogen can help preserve the
compound's integrity by displacing moisture and oxygen, which is a best practice for complex
synthetic intermediates.

Personal Protective Equipment (PPE)

A multi-layered approach to PPE is essential.

Eye Protection: Chemical safety goggles that provide a full seal around the eyes are
mandatory. A face shield should be worn over the goggles during procedures with a higher
risk of splashing, such as transferring solutions or working under positive pressure.

Hand Protection: Wear nitrile gloves at all times. Given its classification as a skin sensitizer
(H317), double-gloving is recommended, especially during weighing and transfer. Gloves
must be inspected for tears or holes before use. Remove gloves using the proper technique
to avoid skin contact and dispose of them immediately after handling the compound.

Body Protection: A flame-resistant laboratory coat must be worn and fully fastened. Ensure
the sleeves cover the wrists completely.

Respiratory Protection: Not typically required when handling small quantities within a
functioning fume hood. If engineering controls are not available or in case of a large spill, a
NIOSH-approved respirator with an appropriate particulate filter (e.g., P95 or P100) should
be used.

Emergency and First Aid Procedures

Immediate and correct response to an exposure is critical.

e In Case of Eye Contact: Immediately flush the eyes with copious amounts of water for at
least 15 minutes, occasionally lifting the upper and lower eyelids. Remove contact lenses if
present and easy to do. Seek immediate medical attention.

¢ In Case of Skin Contact: Immediately wash the affected area with plenty of soap and water.
Remove all contaminated clothing and shoes. If skin irritation or a rash develops, seek
medical attention.
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 In Case of Inhalation: Move the person to fresh air. If breathing is difficult, provide oxygen. If
the person is not breathing, begin artificial respiration. Seek medical attention.

 In Case of Ingestion: Do NOT induce vomiting. Rinse the mouth with water. Never give
anything by mouth to an unconscious person. Seek immediate medical attention.

» Spill Response: Evacuate the area. Wearing appropriate PPE, cover the spill with an inert
absorbent material (e.g., vermiculite, sand, or dry earth). Carefully sweep or scoop the
material into a suitable container for hazardous waste disposal. Do not create dust. Ventilate
the area and wash the spill site after the material has been removed.

Reactivity and Synthetic Application

The synthetic utility of N-Tosyl-4-chloro-3-iodo-7-azaindole is defined by its reactive sites.
The C-I bond is significantly more reactive than the C-Cl bond in palladium-catalyzed cross-
coupling reactions, such as Suzuki, Sonogashira, or Buchwald-Hartwig aminations. This
differential reactivity allows for selective functionalization at the 3-position while leaving the 4-
position available for a subsequent, often more forcing, coupling reaction. The N-Tosyl group
provides steric and electronic protection to the azaindole core, preventing side reactions and
increasing stability, though it can be removed under specific conditions to reveal the N-H
moiety.[9]

lllustrative Protocol: Selective Suzuki-Miyaura

Cross-Coupling
This protocol describes a typical workflow for the selective coupling at the C-3 iodine position, a
common application for this reagent.

Methodology:

o Vessel Preparation: Under an inert atmosphere of argon or nitrogen, add N-Tosyl-4-chloro-
3-iodo-7-azaindole (1.0 eq.), the desired boronic acid or ester (1.1-1.5 eq.), and a palladium
catalyst such as Pd(PPhs)a (0.05-0.10 eq.) to an oven-dried reaction flask equipped with a
magnetic stir bar.

» Reagent Addition: Add a suitable base, such as K2COs or Cs2COs (2.0-3.0 eq.).
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Solvent Addition: Add a degassed solvent system, typically a mixture like 1,4-dioxane and
water or DME and water.

Reaction: Heat the mixture to the required temperature (commonly 80-100 °C) and monitor
the reaction progress by TLC or LC-MS.

Work-up: Upon completion, cool the reaction to room temperature. Dilute with an organic
solvent like ethyl acetate and wash with water and brine.

Purification: Dry the organic layer over anhydrous NazSOa, filter, and concentrate under
reduced pressure. The crude product is then purified. Note: Due to the potential sensitivity of
halogenated heterocycles, purification by column chromatography should be approached
with care. A test on a small scale is recommended to assess stability on silica gel; neutral or
basic alumina may be a less destructive alternative if degradation is observed.[10]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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